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CAS No.: 2126-63-8

Cat. No.: B1198560

Get Quote

For researchers, scientists, and drug development professionals, the long-term stability of

materials used in microfabricated devices is a critical consideration. SU-8, an epoxy-based

negative photoresist, has gained widespread adoption in the fabrication of

microelectromechanical systems (MEMS), microfluidics, and biomedical devices due to its

excellent mechanical properties, chemical resistance, and biocompatibility. This guide provides

an objective comparison of SU-8's long-term performance against other commonly used

materials, supported by experimental data, to aid in material selection for demanding

applications.

Biocompatibility: A Key Advantage for Biomedical
Applications
SU-8 has demonstrated excellent long-term biocompatibility, making it a strong candidate for

implantable devices and cell culture platforms. In vivo studies have shown minimal

inflammatory response and fibrous capsule formation even after extended implantation periods.

A quantitative in vivo study on SU-8 implants in the neocortex of rats for two months revealed

that while there was a significant decrease in neuron density within 20 µm of the implant, the
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density recovered to control-like levels at distances greater than 40 µm.[1] The glial scar

surrounding the implant was found to be thin, ranging from 5 to 10 µm.[2] Furthermore, in vivo

histocompatibility studies in mice with subcutaneous SU-8 implants indicated a muted immune

response.[3]

In vitro cytotoxicity assays have further supported the biocompatible nature of SU-8. Studies

using 9L glioma cells showed that leachates from SU-8 extracted in phosphate-buffered saline

(PBS) did not cause significant inhibition of viable cell growth at lower concentrations.[3]

Hemolytic activity of SU-8 was also found to be comparable to FDA-approved implant materials

like silicone elastomer and medical steel.[3][4]

Mechanical Stability Under Various Conditions
The long-term reliability of SU-8 based devices is critically dependent on their mechanical

integrity. The mechanical properties of SU-8, such as hardness and elastic modulus, are

significantly influenced by processing conditions, particularly the baking temperatures and

durations.

Nanoindentation studies have shown that the hardness of SU-8 significantly increases after

post-baking and hard-baking processes, while the elastic modulus remains relatively stable.[5]

This indicates that proper curing is essential for achieving long-term mechanical stability. The

hard bake step, in particular, helps to further cross-link the polymer, remove residual stresses,

and improve long-term stability.[5]

Temperature can affect the mechanical properties of SU-8. As the operating temperature

increases, the hardness and modulus of elasticity of SU-8 have been observed to decrease.[6]

Therefore, for applications involving elevated temperatures, a higher hard bake temperature

during fabrication is recommended to ensure reliable material properties.[7]

Adhesion to Substrates: A Critical Interface
The long-term performance of any SU-8 device is also contingent on its adhesion to the

underlying substrate. SU-8 generally exhibits good adhesion to silicon and silicon nitride, while

its adhesion to gold can be weaker.[8]

The adhesion strength of SU-8 to various metallic surfaces has been quantitatively studied. For

instance, the adhesion strength of a 300 µm thick SU-8 cylinder was optimized by adjusting the
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UV dosage and was further enhanced by a hard bake.[9] Proper surface preparation and the

use of adhesion promoters can significantly improve the long-term stability of the SU-

8/substrate interface.

Comparison with Alternative Materials
SU-8 offers a unique combination of properties that make it advantageous over other materials

in specific applications.

SU-8 vs. Polydimethylsiloxane (PDMS)
In microfluidics, both SU-8 and PDMS are widely used. While PDMS is favored for its flexibility

and gas permeability, SU-8 offers superior chemical resistance and mechanical stability,

making it more suitable for long-term applications involving a wide range of chemicals. A

method for irreversibly bonding PDMS to SU-8 has been developed, creating a permanent and

water-resistant seal, which can be beneficial for long-term cell culture devices.[10][11][12]

SU-8 vs. Glass
Glass is a traditional material for microfluidic devices, known for its excellent chemical and

thermal stability. However, SU-8 offers the advantage of easier and more cost-effective

fabrication of high-aspect-ratio microstructures.[13] The analytical performance of SU-8

microchips in terms of separation efficiency in electrophoresis has been shown to be

comparable to that of commercial glass chips.[13]

SU-8 vs. Silicon
Compared to silicon, SU-8 has a lower Young's modulus, which can be advantageous in

applications requiring some flexibility to reduce mechanical stress at the device-tissue interface

in biomedical implants.[14][15] While silicon offers excellent mechanical properties, the

fabrication processes are often more complex and expensive than for SU-8.[9]
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Property SU-8 PDMS Glass Silicon

Young's Modulus 2 - 5 GPa[7][14] 1 - 10 MPa ~70 GPa 130 - 188 GPa

Hardness
~0.36 GPa (post-

baked)[5]
- ~6 GPa ~10 GPa

Chemical

Resistance
Excellent[8][16]

Swells in many

organic solvents
Excellent

Good (can be

etched by some

acids/bases)

Biocompatibility Excellent[1][2][3] Good Good Good

Fabrication

Complexity
Moderate Low (molding) High (etching)

High

(micromachining)

Experimental Protocols
In Vivo Biocompatibility Assessment of SU-8 Implants
A common protocol for evaluating the long-term in vivo biocompatibility of SU-8 involves the

following steps:

Implant Fabrication: SU-8 devices are fabricated using standard photolithography

techniques.

Sterilization: The fabricated devices are sterilized, typically using ethylene oxide or gamma

radiation.

Animal Model: A suitable animal model, such as rats or mice, is chosen based on the

research question.

Implantation: The sterilized SU-8 devices are surgically implanted into the target tissue (e.g.,

subcutaneous tissue or brain).

Long-Term Housing: The animals are housed for a predetermined period, for example, 8

weeks or 2 months, to allow for tissue response to the implant.[1][3]
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Histological Analysis: After the implantation period, the animals are euthanized, and the

tissue surrounding the implant is excised, fixed, sectioned, and stained (e.g., with

Hematoxylin and Eosin) for histological examination.

Quantitative Analysis: The tissue response is quantified by measuring parameters such as

the thickness of the fibrous capsule, the density of inflammatory cells, and, in the case of

neural implants, neuronal density and glial scar formation around the implant.[1]

Nanoindentation for Mechanical Property
Characterization
Nanoindentation is a key technique for measuring the mechanical properties of thin films like

SU-8. The protocol generally involves:

Sample Preparation: SU-8 films of a specific thickness are prepared on a substrate (e.g., a

silicon wafer) following a defined fabrication process (spin coating, soft bake, UV exposure,

post-exposure bake, and optional hard bake).[5]

Nanoindenter Setup: A nanoindenter instrument with a specific indenter tip (e.g., a Berkovich

tip) is used.

Indentation Process: The indenter tip is pressed into the SU-8 film with a controlled load and

loading rate. The displacement of the indenter into the film is continuously measured as a

function of the applied load, creating a load-displacement curve.

Data Analysis: The hardness and elastic modulus of the SU-8 film are calculated from the

load-displacement data using established models, such as the Oliver-Pharr method.[5]

Creep and Stress Relaxation Tests: To assess long-term viscoelastic behavior, constant load

(creep) or constant displacement (stress relaxation) tests can be performed over an

extended period.[17]
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Workflow for in vivo biocompatibility testing of SU-8 devices.
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Workflow for mechanical property characterization of SU-8 films.
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Decision logic for material selection based on application.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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